Cas no 2172180-63-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid)

3-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a sterically hindered structure with tert-butyl and dimethylhexanoic acid moieties, enhancing stability during solid-phase peptide synthesis (SPPS). The Fmoc group provides orthogonal protection for the amine functionality, allowing selective deprotection under mild basic conditions. This derivative is particularly useful for introducing hydrophobic and sterically constrained residues into peptide sequences, improving conformational control. Its design minimizes side reactions, such as racemization, while maintaining compatibility with standard SPPS protocols. The compound is suited for research requiring precise incorporation of bulky, non-natural amino acids.
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid structure
2172180-63-9 structure
Product Name:3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid
CAS No:2172180-63-9
MF:C28H36N2O5
MW:480.595848083496
CID:6493483
PubChem ID:165542694
Update Time:2025-06-07

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid
    • 2172180-63-9
    • 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
    • EN300-1485395
    • Inchi: 1S/C28H36N2O5/c1-27(2,3)15-18(14-25(32)33)29-24(31)16-28(4,5)30-26(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23H,14-17H2,1-5H3,(H,29,31)(H,30,34)(H,32,33)
    • InChI Key: QYUMMAHWDYXIOP-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)(C)CC(NC(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 480.26242225g/mol
  • Monoisotopic Mass: 480.26242225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1485395-0.05g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
2172180-63-9
0.05g
$2829.0 2023-06-06
Enamine
EN300-1485395-0.1g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
2172180-63-9
0.1g
$2963.0 2023-06-06
Enamine
EN300-1485395-0.25g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
2172180-63-9
0.25g
$3099.0 2023-06-06
Enamine
EN300-1485395-0.5g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
2172180-63-9
0.5g
$3233.0 2023-06-06
Enamine
EN300-1485395-1.0g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
2172180-63-9
1g
$3368.0 2023-06-06
Enamine
EN300-1485395-2.5g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
2172180-63-9
2.5g
$6602.0 2023-06-06
Enamine
EN300-1485395-5.0g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
2172180-63-9
5g
$9769.0 2023-06-06
Enamine
EN300-1485395-10.0g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
2172180-63-9
10g
$14487.0 2023-06-06
Enamine
EN300-1485395-50mg
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
2172180-63-9
50mg
$2829.0 2023-09-28
Enamine
EN300-1485395-100mg
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid
2172180-63-9
100mg
$2963.0 2023-09-28

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid Related Literature

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid

Recent Advances in the Study of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid (CAS: 2172180-63-9)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid (CAS: 2172180-63-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic benefits, making it a subject of intense scientific inquiry.

One of the key areas of research involving this compound is its role in peptide synthesis. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that this compound can serve as a versatile building block for the synthesis of complex peptides, owing to its stability and compatibility with standard SPPS protocols. Recent publications have highlighted its efficacy in producing high-purity peptides with minimal side reactions, which is critical for pharmaceutical applications.

In addition to its utility in peptide synthesis, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid has also been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit modulatory effects on specific enzymatic pathways, although the exact mechanisms remain under investigation. Its structural similarity to certain natural metabolites has prompted researchers to explore its potential as a lead compound for the development of novel therapeutics, particularly in the treatment of metabolic disorders and inflammatory diseases.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated a deeper understanding of the compound's pharmacokinetic and pharmacodynamic properties. These studies have provided valuable insights into its stability, bioavailability, and metabolic fate, which are essential for its potential clinical translation. Furthermore, computational modeling approaches have been employed to predict its interactions with biological targets, offering a rational basis for further optimization and drug design.

Despite the promising findings, several challenges remain in the development and application of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed to fully realize its therapeutic potential. Ongoing research efforts are focused on overcoming these hurdles, with the aim of advancing this compound from the laboratory bench to clinical applications.

In conclusion, the compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid (CAS: 2172180-63-9) represents a promising avenue for research in chemical biology and pharmaceutical sciences. Its unique structural features and versatile applications make it a valuable tool for peptide synthesis and a potential candidate for drug development. Continued research and collaboration across disciplines will be crucial in unlocking its full potential and translating these findings into tangible therapeutic benefits.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.